2-(1-cyclohexen-1-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)ethanamine

• Molecular Formula: C17H23NO2
• Molecular Weight: 273.37 g/mol
• IUPAC Name: 2-(cyclohexen-1-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)ethanamine
• InChI: InChI=1S/C17H23NO2/c1-2-4-14(5-3-1)8-9-18-13-15-6-7-16-17(12-15)20-11-10-19-16/h4,6-7,12,18H,1-3,5,8-11,13H2
• InChI Key: PTEJQLQFUDXFDM-UHFFFAOYSA-N
• SMILES: C1CCC(=CC1)CCNCC2=CC3=C(C=C2)OCCO3

Description

2-(1-cyclohexen-1-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)ethanamine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as 2C-B, and it belongs to the phenethylamine family of compounds. It has been found to have a range of biochemical and physiological effects, which make it an interesting compound to study.

Mechanism of Action

The exact mechanism of action of 2C-B is not fully understood, but it is believed to act as a partial agonist at the 5-HT2A receptor, which is involved in the regulation of serotonin levels in the brain. It may also act on other receptors, such as the dopamine and norepinephrine receptors, although more research is needed to fully understand its mechanism of action.
Biochemical and Physiological Effects:
2C-B has been found to have a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It has also been found to cause changes in mood, perception, and cognition. These effects can be both positive and negative, depending on the dose and individual response.

Advantages and Limitations for Lab Experiments

2C-B has a number of advantages for use in lab experiments, including its relative ease of synthesis and its ability to be detected in biological samples. However, it also has some limitations, including its potential for abuse and its potential to cause adverse effects in some individuals.

Future Directions

There are a number of future directions for research on 2C-B, including further studies on its mechanism of action and potential therapeutic applications. It may also be useful to investigate its potential use as a tool in neuroscience research, as well as its potential for use in forensic science. Additionally, more research is needed to fully understand the long-term effects of 2C-B use on human health.

Synthesis Methods

The synthesis of 2C-B can be achieved through a number of different methods, including the reduction of 2,5-dimethoxybenzaldehyde with sodium borohydride, followed by reductive amination with cyclohexanone. Another method involves the reaction of 2,5-dimethoxybenzaldehyde with nitroethane, followed by reduction with tin and hydrochloric acid. Both of these methods have been used in scientific research to produce 2C-B.

Scientific Research Applications

2C-B has been the subject of extensive scientific research due to its potential applications in a range of fields. It has been studied for its psychoactive effects, as well as its potential use as a therapeutic agent. It has also been studied for its potential use in forensic science, as it can be detected in urine and blood samples. Additionally, it has been studied for its potential use as a tool in neuroscience research.